Cas no 1804655-03-5 (4-(Chloromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-(Chloromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1804655-03-5
• MF: C₉H₄ClF₆NO₃
• MW: 323.576382637024
• CID: 4812284
• Update Time: 2025-05-23

4-(Chloromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C9H4ClF6NO3/c10-1-3-4(8(11,12)13)2-17-6(5(3)7(18)19)20-9(14,15)16/h2H,1H2,(H,18,19)
• InChI Key： CUPAWJYIGBMEFI-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)O)C(=NC=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 4-(Chloromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid

Comprehensive Overview of 4-(Chloromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804655-03-5)

4-(Chloromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804655-03-5) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloromethyl moiety, trifluoromethoxy, and trifluoromethyl substituents, which contribute to its distinct chemical properties and potential applications. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its structural versatility and reactivity.

The growing demand for fluorinated compounds in drug discovery and material science has positioned 4-(Chloromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid as a valuable intermediate. Fluorinated compounds are known for their enhanced metabolic stability, lipophilicity, and bioavailability, making them ideal candidates for developing next-generation therapeutics. With the rise of AI-driven drug design and high-throughput screening, this compound's potential is being explored in virtual libraries and combinatorial chemistry platforms.

One of the key trends in modern chemistry is the focus on sustainable synthesis and green chemistry. Researchers are investigating eco-friendly methods to produce 4-(Chloromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid, minimizing waste and hazardous byproducts. This aligns with global initiatives to reduce the environmental impact of chemical manufacturing. Additionally, the compound's relevance in crop protection and agrochemical innovation has sparked interest, as trifluoromethyl-containing compounds often exhibit potent herbicidal and insecticidal activities.

From a structural perspective, the presence of both chloromethyl and carboxylic acid groups in 4-(Chloromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid allows for diverse derivatization pathways. This flexibility enables chemists to tailor the molecule for specific applications, such as protease inhibitors or kinase modulators, which are critical in targeting diseases like cancer and inflammatory disorders. The compound's CAS No. 1804655-03-5 serves as a unique identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

In the context of patent literature and intellectual property, 4-(Chloromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid has been cited in several filings related to heterocyclic chemistry and medicinal chemistry. Its incorporation into proprietary formulations highlights its commercial value. Furthermore, the compound's physicochemical properties, such as solubility and stability, are frequently analyzed using computational modeling and QSAR studies, which are pivotal in optimizing drug candidates.

As the scientific community continues to explore multi-functional intermediates, 4-(Chloromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid stands out due to its balanced reactivity and synthetic utility. Its compatibility with cross-coupling reactions and catalytic transformations further expands its applicability in organic synthesis. With advancements in automated synthesis platforms and machine learning-assisted retrosynthesis, the compound's role in accelerating drug discovery pipelines is expected to grow.

In summary, 4-(Chloromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804655-03-5) represents a cutting-edge tool for researchers navigating the complexities of modern chemical innovation. Its integration into targeted therapies, agrochemical solutions, and material science underscores its multidisciplinary importance. As industries prioritize efficiency and sustainability, this compound is poised to play a pivotal role in shaping the future of molecular design.